Cas no 1411772-64-9 (methyl 4-amino-2,2-dimethylcyclohexanecarboxylate)

• Product Name: methyl 4-amino-2,2-dimethylcyclohexanecarboxylate
• CAS No: 1411772-64-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 2126755
• Update Time: 2023-11-19

methyl 4-amino-2,2-dimethylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-2,2-dimethylcyclohexanecarboxylate
• CID 89180648
• Cyclohexanecarboxylic acid, 4-amino-2,2-dimethyl-, methyl ester

• Inchi： 1S/C10H19NO2/c1-10(2)6-7(11)4-5-8(10)9(12)13-3/h7-8H,4-6,11H2,1-3H3
• InChI Key： UAVZNWWIVATBSD-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(CC1(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 52.3

Experimental Properties

• Density: 0.974±0.06 g/cm3(Predicted)
• Boiling Point: 234.7±33.0 °C(Predicted)
• pka: 10.43±0.70(Predicted)